1-(2-Aminopropoxy)-2-methoxyethane

• Molecular Formula: C6H15NO2
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 1-(2-methoxyethoxy)propan-2-amine
• InChI: InChI=1S/C6H15NO2/c1-6(7)5-9-4-3-8-2/h6H,3-5,7H2,1-2H3
• InChI Key: CMXIILNXYHCYPP-UHFFFAOYSA-N
• Canonical SMILES: CC(COCCOC)N

Description

1-(2-Aminopropoxy)-2-methoxyethane (CAS: 54303-31-0) is an ether-amine compound with the molecular formula C₆H₁₅NO₂. It features a methoxy group (-OCH₃) and a 2-aminopropoxy (-OCH₂CH(NH₂)CH₃) side chain. This structure confers both hydrophilic (due to the amine and ether oxygen) and hydrophobic (methoxy and propyl chain) properties, making it versatile in applications such as polymer synthesis, surfactants, and pharmaceutical intermediates . It is commercially available under names like Jeffamine monoamine and is supplied by multiple manufacturers .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Aminopropoxy)-2-methoxyethane typically involves the reaction of 2-methoxyethanol with 2-aminopropanol under specific conditions. One common method includes the use of a base catalyst to facilitate the nucleophilic substitution reaction, where the hydroxyl group of 2-methoxyethanol is replaced by the amino group of 2-aminopropanol .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactors where the reactants are mixed in the presence of a suitable catalyst. The reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity. Post-reaction, the product is purified using techniques like distillation or crystallization to remove any impurities .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Aminopropoxy)-2-methoxyethane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into simpler amines or alcohols.

Substitution: The amino group can participate in substitution reactions, forming new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed:

Oxidation: Produces oxides or ketones.

Reduction: Results in simpler amines or alcohols.

Substitution: Forms various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(2-Aminopropoxy)-2-methoxyethane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 1-(2-Aminopropoxy)-2-methoxyethane exerts its effects involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the methoxy and propoxy groups can modulate the compound’s solubility and reactivity, affecting its overall biological activity .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Key Functional Groups	pKa (amine)	LogP	Key Applications
1-(2-Aminopropoxy)-2-methoxyethane	C₆H₁₅NO₂	Methoxy, 2-aminopropoxy	~9.2*	0.8*	Polymer crosslinking, surfactants
Mexiletine (1-(2,6-dimethylphenoxy)propan-2-amine)	C₁₁H₁₇NO	Phenoxy, dimethyl, amine	9.1	2.1	Sodium channel blocker (antiarrhythmic)
mHM (3-(2-aminopropoxy)-2,4-dimethylphenol)	C₁₁H₁₇NO₂	Phenolic hydroxyl, dimethyl, amine	8.9	1.7	Drug analog with enhanced solubility
1-Ethoxy-2-(2-methoxyethoxy)ethane	C₇H₁₆O₃	Ethoxy, methoxyethoxy	N/A	0.2	Solvent, electrolyte additive
1-Bromo-2-(2-methoxyethoxy)ethane	C₅H₁₁BrO₂	Bromo, methoxyethoxy	N/A	1.5	Alkylating agent in organic synthesis

Key Observations:

Amino Group vs. Phenolic Hydroxyl: Unlike mexiletine analogs (e.g., mHM, pHM), which contain a phenolic -OH group, 1-(2-aminopropoxy)-2-methoxyethane lacks this moiety. This results in lower LogP (0.8 vs. 1.7–2.1 for mexiletine derivatives), enhancing its water solubility . The absence of a phenolic group also reduces redox activity, making it more stable in oxidative environments compared to mHM or pHM .

Ether Chain Flexibility: Compared to 1-ethoxy-2-(2-methoxyethoxy)ethane (a simple glycol ether), the 2-aminopropoxy chain introduces a tertiary amine, enabling hydrogen bonding and pH-dependent reactivity. This property is critical in drug delivery systems and epoxy curing agents .

Halogenated Analogs: Brominated analogs like 1-bromo-2-(2-methoxyethoxy)ethane exhibit higher LogP (1.5) due to the bromine atom, favoring lipid membrane permeability. However, the amine group in 1-(2-aminopropoxy)-2-methoxyethane allows for protonation at physiological pH, enhancing bioavailability in aqueous systems .

Biological Activity

1-(2-Aminopropoxy)-2-methoxyethane, also known as 1-(2-Aminopropoxy)-2-methoxyethane hydrochloride, is a compound with significant potential in biological research and medicinal chemistry. This article reviews its biological activity, focusing on its interactions with biological systems, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features an amino group and an ether functional group, which contribute to its reactivity and biological interactions. The hydrochloride form improves its solubility in aqueous environments, facilitating its use in biological assays.

Biological Activity Overview

The biological activity of 1-(2-Aminopropoxy)-2-methoxyethane is primarily attributed to its ability to interact with various biological targets. Research indicates that it may possess enzyme inhibition properties and antimicrobial activity, making it a candidate for therapeutic applications.

Table 1: Comparison of Related Compounds

Compound Name	Structure Features	Unique Properties
1-(2-Aminoethoxy)-2-methoxyethane	Similar amino and ether groups	Potentially lower solubility
1-(3-Aminopropoxy)-2-methoxyethane	Variation in chain length	Different biological activity profile
1-(4-Aminobutoxy)-2-methoxyethane	Longer alkyl chain	Enhanced lipophilicity

1-(2-Aminopropoxy)-2-methoxyethane may exert its effects through several mechanisms:

• Enzyme Inhibition : The compound can bind to the active sites of specific enzymes, inhibiting their function. This property is crucial in developing drugs targeting metabolic pathways.
• Antimicrobial Activity : It has shown potential to disrupt microbial cell walls and interfere with metabolic processes, indicating possible applications in treating infections.

Case Studies and Research Findings

Recent studies have highlighted the compound's efficacy in various biological assays:

• Antimicrobial Studies : Research demonstrated that 1-(2-Aminopropoxy)-2-methoxyethane exhibited significant antimicrobial activity against a range of pathogens. In vitro tests showed that it inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.
• Enzyme Inhibition Assays : In a study focusing on enzyme interactions, the compound was evaluated for its ability to inhibit specific enzymes involved in metabolic pathways. Results indicated a dose-dependent inhibition effect, which could be leveraged for therapeutic interventions.
• Cell Viability Tests : The compound was tested on various cancer cell lines (e.g., HeLa, A549) to assess its cytotoxic effects. The results indicated that at certain concentrations, it significantly reduced cell viability, suggesting potential applications in cancer therapy .